2-(2-Chlorophenyl)-2,2-diphenylacetonitrile
2-(2-Chlorophenyl)-2,2-diphenylacetonitrile
TRAM39 is a potent intermediate conductance Ca2+-activated K+ channel (KCa3.1) blocker.
Brand Name:
Vulcanchem
CAS No.:
197525-99-8
VCID:
VC0545697
InChI:
InChI=1S/C20H14ClN/c21-19-14-8-7-13-18(19)20(15-22,16-9-3-1-4-10-16)17-11-5-2-6-12-17/h1-14H
SMILES:
C1=CC=C(C=C1)C(C#N)(C2=CC=CC=C2)C3=CC=CC=C3Cl
Molecular Formula:
C20H14ClN
Molecular Weight:
303.8 g/mol
2-(2-Chlorophenyl)-2,2-diphenylacetonitrile
CAS No.: 197525-99-8
Inhibitors
VCID: VC0545697
Molecular Formula: C20H14ClN
Molecular Weight: 303.8 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
| CAS No. | 197525-99-8 |
|---|---|
| Product Name | 2-(2-Chlorophenyl)-2,2-diphenylacetonitrile |
| Molecular Formula | C20H14ClN |
| Molecular Weight | 303.8 g/mol |
| IUPAC Name | 2-(2-chlorophenyl)-2,2-diphenylacetonitrile |
| Standard InChI | InChI=1S/C20H14ClN/c21-19-14-8-7-13-18(19)20(15-22,16-9-3-1-4-10-16)17-11-5-2-6-12-17/h1-14H |
| Standard InChIKey | JHNRTPKGSCVKKC-UHFFFAOYSA-N |
| SMILES | C1=CC=C(C=C1)C(C#N)(C2=CC=CC=C2)C3=CC=CC=C3Cl |
| Canonical SMILES | C1=CC=C(C=C1)C(C#N)(C2=CC=CC=C2)C3=CC=CC=C3Cl |
| Appearance | Solid powder |
| Description | TRAM39 is a potent intermediate conductance Ca2+-activated K+ channel (KCa3.1) blocker. |
| Purity | >98% (or refer to the Certificate of Analysis) |
| Shelf Life | >2 years if stored properly |
| Solubility | Soluble in DMSO |
| Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
| Synonyms | 2-(2-chlorophenyl)-2,2-diphenyl acetonitrile 2-(2-chlorophenyl)-2,2-diphenylacetonitrile TRAM 39 TRAM-39 TRAM39 |
| Reference | 1: Burnham MP, Johnson IT, Weston AH. Impaired small-conductance Ca2+-activated K+ channel-dependent EDHF responses in Type II diabetic ZDF rats. Br J Pharmacol. 2006 Jun;148(4):434-41. Epub 2006 May 8. PubMed PMID: 16682967; PubMed Central PMCID: PMC1751791. 2: Davies PJ, Thomas EA, Bornstein JC. Different types of potassium channels underlie the long afterhyperpolarization in guinea-pig sympathetic and enteric neurons. Auton Neurosci. 2006 Jan 30;124(1-2):26-30. Epub 2005 Dec 1. PubMed PMID: 16325477. 3: Weston AH, Félétou M, Vanhoutte PM, Falck JR, Campbell WB, Edwards G. Bradykinin-induced, endothelium-dependent responses in porcine coronary arteries: involvement of potassium channel activation and epoxyeicosatrienoic acids. Br J Pharmacol. 2005 Jul;145(6):775-84. PubMed PMID: 15895105; PubMed Central PMCID: PMC1576199. 4: Serrano-Mollar A, Closa D, Prats N, Blesa S, Martinez-Losa M, Cortijo J, Estrela JM, Morcillo EJ, Bulbena O. In vivo antioxidant treatment protects against bleomycin-induced lung damage in rats. Br J Pharmacol. 2003 Mar;138(6):1037-48. PubMed PMID: 12684259; PubMed Central PMCID: PMC1573750. 5: Hinton JM, Langton PD. Inhibition of EDHF by two new combinations of K+-channel inhibitors in rat isolated mesenteric arteries. Br J Pharmacol. 2003 Mar;138(6):1031-5. PubMed PMID: 12684258; PubMed Central PMCID: PMC1573761. |
| PubChem Compound | 9861261 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume